Cas no 1805465-76-2 (6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol)

• Product Name: 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol
• CAS No: 1805465-76-2
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4896236
• Update Time: 2025-05-30

6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol

• Inchi： 1S/C8H8F2N2O4/c1-16-8-4(3-13)6(12(14)15)2-5(11-8)7(9)10/h2,7,13H,3H2,1H3
• InChI Key： INTUEIGCVASNRI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CO)C(=N1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 88.2

Additional information on 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol

Comprehensive Guide to 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol (CAS No. 1805465-76-2): Properties, Applications, and Market Insights

6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol (CAS No. 1805465-76-2) is a specialized nitropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a difluoromethyl group, a methoxy substituent, and a nitro group on a pyridine backbone, making it a versatile intermediate for synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules.

The chemical properties of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol include a molecular weight of 220.15 g/mol and a distinct solubility profile in polar organic solvents. Its nitro group enhances reactivity, while the difluoromethyl moiety contributes to metabolic stability, a feature highly valued in drug discovery. These characteristics make it a valuable building block for medicinal chemistry and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In pharmaceutical research, 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol is explored for its potential as a precursor in kinase inhibitor synthesis. Kinase inhibitors are a hot topic in oncology, with growing demand for targeted cancer therapies. The compound’s pyridine core and nitro functionality allow for selective modifications, enabling the development of next-generation therapeutics. This aligns with frequent search queries like "pyridine derivatives in drug discovery" and "nitro compounds for cancer treatment."

Agrochemical applications of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol are equally promising. The difluoromethyl group is known to enhance the bioavailability of pesticides, addressing the global need for eco-friendly crop protection solutions. Recent studies highlight its utility in designing herbicides with lower environmental impact, resonating with searches such as "sustainable agrochemical intermediates" and "fluorine in pesticide development."

The synthesis of 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol typically involves multi-step reactions, including nitration and fluoromethylation. Advanced techniques like flow chemistry are being adopted to improve yield and scalability, a trend frequently discussed in process chemistry forums. This compound’s synthetic versatility makes it a subject of interest for researchers investigating "green chemistry approaches for heterocycles."

Market dynamics for 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol reflect its niche but growing demand. Suppliers emphasize high-purity grades (>98%) to meet pharmaceutical standards, while custom synthesis services cater to R&D needs. Industry reports link its adoption to broader trends like "fluorine-containing compound markets" and "specialty chemicals for precision farming."

From a regulatory perspective, proper handling protocols are essential due to the compound’s reactive nitro group. However, it remains non-listed under major controlled substance regulations, ensuring accessibility for legitimate research. Safety data sheets emphasize standard lab precautions, aligning with queries like "handling nitropyridine derivatives safely."

Future research directions for 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol may explore its utility in materials science, particularly in designing photoactive molecules for organic electronics. The intersection of heterocyclic chemistry and functional materials is a rapidly evolving field, making this compound a potential candidate for innovative applications beyond life sciences.

In summary, 6-(Difluoromethyl)-2-methoxy-4-nitropyridine-3-methanol (CAS No. 1805465-76-2) represents a compelling case study in multifunctional heterocyclic compounds. Its dual relevance to pharmaceuticals and agrochemicals, combined with evolving synthetic methodologies, positions it as a compound to watch in both academic and industrial settings. Researchers searching for "high-value pyridine intermediates" or "fluorinated building blocks" will find this molecule particularly noteworthy.